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Compound Name: delta-Guanidinovaleric acid

CAS No.: 462-93-1

Cat. No.: B1211841

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Delta-guanidinovaleric acid (δ-GVA), also known as 5-guanidinopentanoic acid, is a naturally

occurring non-proteinogenic amino acid. Structurally, it is characterized by a five-carbon

aliphatic chain with a terminal carboxylic acid group and a guanidino group at the delta

position.[1][2] This unique structure confers amphoteric properties to the molecule, with the

guanidino group providing a strong basic character and the carboxylic acid group contributing

acidic properties.[2] Delta-Guanidinovaleric acid is a significant metabolite in arginine

metabolism and has been identified as a uremic toxin, accumulating in patients with kidney

disease.[1][3] Its presence is notably elevated in hyperargininemia, a rare inherited metabolic

disorder characterized by a deficiency of the enzyme arginase.[1][3][4][5][6] Understanding the

fundamental basic properties of δ-GVA is crucial for researchers investigating its physiological

and pathological roles, as well as for professionals in drug development exploring its potential

as a therapeutic target or biomarker.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1211841#bc-rfq
https://www.benchchem.com/product/b1211841/docs?utm_src=pdf-body#delta-guanidinovaleric-acid-a-comprehensive-technical-guide-to-its-basic-properties
https://pubmed.ncbi.nlm.nih.gov/3433275/
https://www.smolecule.com/products/s590491
https://www.smolecule.com/products/s590491
https://www.benchchem.com/product/b1211841/docs?utm_src=pdf-body#delta-guanidinovaleric-acid-a-comprehensive-technical-guide-to-its-basic-properties
https://pubmed.ncbi.nlm.nih.gov/3433275/
https://pubmed.ncbi.nlm.nih.gov/17997338/
https://pubmed.ncbi.nlm.nih.gov/3433275/
https://pubmed.ncbi.nlm.nih.gov/17997338/
https://pubmed.ncbi.nlm.nih.gov/2657590/
https://pubmed.ncbi.nlm.nih.gov/7164915/
https://pubmed.ncbi.nlm.nih.gov/1690873/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This technical guide provides an in-depth exploration of the core basic properties of delta-
guanidinovaleric acid, including its chemical structure, acid-base chemistry, and metabolic

context. It is designed to be a valuable resource for scientists and researchers, offering both

theoretical knowledge and practical experimental guidance.

Physicochemical Properties of Delta-
Guanidinovaleric Acid
The basicity of delta-guanidinovaleric acid is primarily attributed to its guanidino group, which

is one of the strongest organic bases in biological systems. This high basicity stems from the

resonance stabilization of its protonated form, the guanidinium ion.

Property Value/Description Source(s)

Molecular Formula C6H13N3O2 [2][7]

Molecular Weight 159.19 g/mol [2][7]

IUPAC Name

5-

(diaminomethylideneamino)pe

ntanoic acid

[2][7]

pKa (Carboxylic Acid) ~4-5 (predicted) [2]

pKa (Guanidino Group) ~12-13 [2]

Isoelectric Point (pI) Estimated at ~8.5
Calculated based on pKa

values

Physical State White crystalline solid [2]

Solubility
Soluble in water; poorly

soluble in organic solvents
[2]

Isoelectric Point (pI) Estimation:

The isoelectric point (pI) is the pH at which a molecule carries no net electrical charge. For an

amphoteric molecule like delta-guanidinovaleric acid, the pI can be estimated by averaging

the pKa values of the two functional groups that are in their charged forms at the isoelectric
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point. In this case, at the pI, the carboxylic acid group will be deprotonated (COO-) and the

guanidino group will be protonated (C(NH2)2+). Therefore, the pI is calculated as the average

of the pKa of the carboxylic acid and the pKa of the guanidinium group.

pI ≈ (pKa_COOH + pKa_guanidinium) / 2

Using the approximate pKa values of 4.5 for the carboxylic acid and 12.5 for the guanidino

group, the estimated isoelectric point is:

pI ≈ (4.5 + 12.5) / 2 = 8.5

This relatively high pI reflects the strong basicity of the guanidino group.

Metabolic Context of Delta-Guanidinovaleric Acid
Delta-guanidinovaleric acid is intricately linked to the metabolism of arginine, a semi-

essential amino acid. In healthy individuals, arginine is primarily metabolized via the urea cycle,

where the enzyme arginase converts it to ornithine and urea. However, in conditions of

arginase deficiency, such as hyperargininemia, alternative catabolic pathways for arginine

become more prominent, leading to the accumulation of various guanidino compounds,

including δ-GVA.[1][3][4]

The formation of delta-guanidinovaleric acid is believed to occur through the transamination

of arginine. This process involves the transfer of the α-amino group of arginine to an α-keto

acid, producing α-keto-δ-guanidinovaleric acid. This intermediate can then be further

metabolized to δ-GVA. While the specific enzymes responsible for the complete pathway in

humans are not fully elucidated, aminotransferases are key players in this process.[8][9]

The accumulation of δ-GVA and other guanidino compounds in hyperargininemia is associated

with the neurological symptoms of the disease, suggesting a potential neurotoxic role.[1][4]
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Click to download full resolution via product page

Workflow for determining pKa values by potentiometric titration.

II. Determination of Isoelectric Point by Isoelectric Focusing (IEF)

Isoelectric focusing is a high-resolution electrophoretic technique used to separate molecules

based on their isoelectric point. [10] Principle: A pH gradient is established in a gel matrix.

When a sample containing delta-guanidinovaleric acid is applied, it will migrate through the

gel under the influence of an electric field until it reaches the pH where its net charge is zero

(its pI). At this point, it will stop migrating.

Materials:

Isoelectric focusing unit

Precast IEF gels with a suitable pH range (e.g., 3-10)

Anode and cathode buffer solutions

Delta-guanidinovaleric acid sample

pI markers (a mixture of proteins or peptides with known pI values)

Staining and destaining solutions

Procedure:

Gel Rehydration: Rehydrate the IEF gel strip with a solution containing the sample and pI

markers.

Focusing: Place the rehydrated gel strip in the IEF unit and apply the appropriate voltage

program. The molecules will migrate and focus at their respective pI values.

Staining: After focusing, stain the gel to visualize the focused bands of the sample and the pI

markers.
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Analysis: Determine the migration distance of the delta-guanidinovaleric acid band and

compare it to the migration distances of the pI markers. Create a standard curve of migration

distance versus pI using the markers.

pI Determination: Interpolate the pI of delta-guanidinovaleric acid from the standard curve

based on its migration distance.

Conclusion
Delta-guanidinovaleric acid is a molecule of significant interest due to its strong basic

properties and its involvement in human metabolism, particularly in the context of

hyperargininemia. Its basicity, governed by the guanidino group, results in a high isoelectric

point. The accumulation of this compound in certain metabolic disorders highlights the

importance of understanding its formation and clearance. The experimental protocols detailed

in this guide provide a framework for the accurate characterization of the fundamental basic

properties of delta-guanidinovaleric acid, which is essential for advancing research into its

physiological functions and pathological implications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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